Cas no 2411250-82-1 (3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-methylphenyl]pyridine)

• Product Name: 3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-methylphenyl]pyridine
• CAS No: 2411250-82-1
• MF: C₁₉H₂₂N₂O
• MW: 294.390784740448
• CID: 5357231
• Update Time: 2025-07-09

3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-methylphenyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-methylphenyl]pyridine
• 3-{4-[(1-cyclobutylaziridin-2-yl)methoxy]-3-methylphenyl}pyridine
• Z3991661514

• Inchi： 1S/C19H22N2O/c1-14-10-15(16-4-3-9-20-11-16)7-8-19(14)22-13-18-12-21(18)17-5-2-6-17/h3-4,7-11,17-18H,2,5-6,12-13H2,1H3
• InChI Key： BYDNQUCXNPNCFW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2C=NC=CC=2)=CC=1C)CC1CN1C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 370
• XLogP3: 3.6
• Topological Polar Surface Area: 25.1

Additional information on 3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-methylphenyl]pyridine

Compound CAS No. 2411250-82-1: 3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-methylphenyl]pyridine

The compound 3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-methylphenyl]pyridine, identified by the CAS number 2411250-82-1, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug development, particularly in the context of targeting specific enzymes and receptors involved in disease pathways.

The molecular structure of this compound is characterized by a pyridine ring substituted at the 3-position with a phenyl group. The phenyl group is further modified with a methoxy group attached to an aziridine ring, which itself is substituted with a cyclobutane moiety. This intricate arrangement of functional groups contributes to the compound's distinct chemical properties and bioavailability. The presence of the aziridine ring, a three-membered nitrogen-containing ring, introduces strain into the molecule, potentially enhancing its reactivity and pharmacokinetic profile.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including multi-component reactions and catalytic processes. These methods not only improve yield but also allow for precise control over stereochemistry, which is crucial for optimizing biological activity. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key steps in the synthesis process.

In terms of pharmacological applications, this compound has shown promise as a potential therapeutic agent in treating conditions such as cancer and neurodegenerative diseases. Its ability to inhibit specific kinase enzymes has been validated in vitro and in vivo models, suggesting its potential as a lead compound for drug development. Additionally, studies have demonstrated its capacity to modulate receptor activity, making it a candidate for treating disorders related to neurotransmitter signaling.

The compound's unique structure also lends itself to applications beyond medicine. For instance, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are investigating its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to absorb and emit light efficiently.

Moreover, recent research has focused on understanding the environmental impact of this compound. Studies are being conducted to assess its biodegradability and toxicity profiles under various conditions. These efforts aim to ensure that any commercial applications of this compound are sustainable and environmentally friendly.

In conclusion, the compound 3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-methylphenyl]pyridine (CAS No. 2411250-82-1) represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a valuable tool in both therapeutic development and materials science.